Cas no 2138080-62-1 ((9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate
• CAS No: 2138080-62-1
• MF: C₂₄H₂₈N₂O₂
• MW: 376.491326332092
• CID: 6317791
• PubChem ID: 165494437
• Update Time: 2025-06-30

(9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate
• EN300-1178513
• 2138080-62-1

• Inchi： 1S/C24H28N2O2/c25-14-16-11-12-26(23(13-16)17-9-10-17)24(27)28-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15,25H2
• InChI Key： BQMRTKGSUHGZJU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(CN)CC1C1CC1)=O

Computed Properties

• Exact Mass: 376.215078140g/mol
• Monoisotopic Mass: 376.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.6Ų

Additional information on (9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate (CAS: 2138080-62-1)

The compound (9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate (CAS: 2138080-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyl (Fmoc) protecting group and a cyclopropyl-substituted piperidine ring, has shown promise in various applications, ranging from drug discovery to chemical biology probes. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, making it a focal point for researchers in the field.

One of the key areas of interest is the role of this compound as a building block in peptide synthesis and medicinal chemistry. The Fmoc group is widely used for amine protection in solid-phase peptide synthesis (SPPS), and the presence of the cyclopropylpiperidine moiety introduces steric and electronic effects that can influence the pharmacokinetic properties of derived molecules. Recent work has demonstrated the utility of this compound in the synthesis of novel peptide-based therapeutics, particularly in the context of targeting G-protein-coupled receptors (GPCRs) and other membrane proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic and pharmacodynamic properties of derivatives of (9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate. The study highlighted the compound's ability to enhance blood-brain barrier (BBB) penetration, a critical factor in the development of central nervous system (CNS) therapeutics. The cyclopropyl group was found to contribute to improved metabolic stability, while the Fmoc group facilitated efficient deprotection under mild conditions, making it an attractive candidate for further optimization.

Another notable advancement is the application of this compound in the development of covalent inhibitors. A recent preprint on bioRxiv detailed the use of (9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate as a scaffold for designing irreversible inhibitors of serine proteases. The study reported that the aminomethyl group could be functionalized with electrophilic warheads, enabling selective targeting of active-site residues. This approach has potential implications for the treatment of diseases such as thrombosis and inflammatory disorders.

Beyond its therapeutic potential, the compound has also been explored in chemical biology for labeling and imaging applications. A 2022 study in ACS Chemical Biology demonstrated its use as a fluorescent probe for tracking intracellular trafficking of small molecules. The Fmoc group's inherent fluorescence, combined with the cyclopropylpiperidine's cell-penetrating properties, allowed for real-time visualization of drug delivery pathways, providing insights into subcellular distribution mechanisms.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of (9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate. Recent patents filed by pharmaceutical companies indicate ongoing efforts to streamline its production and improve yield. Additionally, further studies are needed to fully elucidate its toxicity profile and off-target effects, particularly in the context of long-term therapeutic use.

In conclusion, (9H-fluoren-9-yl)methyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate (CAS: 2138080-62-1) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features and multifunctional applications underscore its potential as a valuable tool for researchers. Continued investigation into its properties and applications is likely to yield significant advancements in the field, paving the way for novel therapeutic strategies and chemical probes.